Cas no 1567067-00-8 (Benzenamine, N-(4-methoxypentyl)-)

• Product Name: Benzenamine, N-(4-methoxypentyl)-
• CAS No: 1567067-00-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4505936
• PubChem ID: 104161004
• Update Time: 2025-07-18

Benzenamine, N-(4-methoxypentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4-methoxypentyl)-
• EN300-800406
• 1567067-00-8
• N-(4-methoxypentyl)aniline

• Inchi： 1S/C12H19NO/c1-11(14-2)7-6-10-13-12-8-4-3-5-9-12/h3-5,8-9,11,13H,6-7,10H2,1-2H3
• InChI Key： XGFGTXNPTMFVCM-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 193.146664230Da
• Monoisotopic Mass: 193.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on Benzenamine, N-(4-methoxypentyl)-

Recent Advances in the Study of Benzenamine, N-(4-methoxypentyl)- (CAS: 1567067-00-8) in Chemical Biology and Pharmaceutical Research

Benzenamine, N-(4-methoxypentyl)- (CAS: 1567067-00-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the methoxypentyl group in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of Benzenamine, N-(4-methoxypentyl)-, with particular emphasis on its physicochemical properties and reactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts are crucial for ensuring the compound's suitability for subsequent biological evaluations.

In the context of drug discovery, preliminary screening assays have revealed that Benzenamine, N-(4-methoxypentyl)- exhibits moderate activity against certain enzyme targets, including kinases and proteases. These findings suggest its potential as a scaffold for the development of novel inhibitors. Computational modeling studies have further supported these observations, highlighting favorable binding interactions with key amino acid residues in the active sites of these enzymes.

One of the most promising applications of Benzenamine, N-(4-methoxypentyl)- lies in its potential as a building block for the synthesis of more complex molecules. Recent work has demonstrated its utility in the preparation of derivatives with enhanced pharmacological properties. For instance, modifications to the methoxypentyl moiety have yielded compounds with improved solubility and bioavailability, addressing common challenges in drug development.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research is exploring its pharmacokinetic and toxicological profiles to assess its suitability for clinical development. Additionally, efforts are being made to identify novel biological targets that may interact with Benzenamine, N-(4-methoxypentyl)-, thereby expanding its potential applications.

In conclusion, Benzenamine, N-(4-methoxypentyl)- (CAS: 1567067-00-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full potential in drug discovery and development. Future studies should focus on optimizing its properties, elucidating its mechanisms of action, and exploring its applications in therapeutic interventions.